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Compound of Interest

Compound Name: Phosgene

Cat. No.: B1210022 Get Quote

An in-depth examination of the manufacturing process, reaction kinetics, and catalytic systems

involved in the production of phosgene (COCl₂) from carbon monoxide and chlorine.

Introduction
Phosgene, or carbonyl dichloride (COCl₂), is a fundamental chemical intermediate with

significant applications in the pharmaceutical, agrochemical, and polymer industries. It is a key

building block for the synthesis of isocyanates, which are precursors to polyurethanes, as well

as for the production of polycarbonates and various fine chemicals. The industrial

manufacturing of phosgene is a well-established process, primarily involving the direct,

catalyzed reaction of carbon monoxide (CO) and chlorine (Cl₂).

This technical guide provides a comprehensive overview of the industrial manufacturing

process of phosgene. It is intended for researchers, scientists, and drug development

professionals who require a deep understanding of the synthesis, including the underlying

reaction mechanisms, process parameters, and analytical methodologies. Given the extreme

toxicity of phosgene, a strong emphasis is placed on the importance of contained, highly

automated, and safe operating procedures.
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The synthesis of phosgene from carbon monoxide and chlorine is a highly exothermic reaction

(ΔHrxn = -107.6 kJ/mol) that is exclusively carried out over an activated carbon catalyst in

industrial settings.[1][2]

CO + Cl₂ → COCl₂

The reaction mechanism is complex and is believed to involve a combination of the Eley-Rideal

and Langmuir-Hinshelwood models.[3] A refined model proposes the existence of two types of

active sites on the activated carbon surface.[3]

A proposed reaction model involves the following key steps:

Dissociative Adsorption of Chlorine: Chlorine molecules adsorb onto the active sites of the

activated carbon and dissociate into chlorine atoms (Cl(ad)).

Reaction with Gaseous Carbon Monoxide (Eley-Rideal): A gaseous carbon monoxide

molecule reacts directly with an adsorbed chlorine atom to form a surface-bound acyl

chloride intermediate (COCl(ad)).

Surface Reaction (Langmuir-Hinshelwood): The surface-bound acyl chloride intermediate

then reacts with another adsorbed chlorine atom to form phosgene (COCl₂), which

subsequently desorbs from the surface.

The reaction orders with respect to the reactants and product have been determined

experimentally over different activated carbon catalysts.[3]

Kinetic Parameters
The following table summarizes key kinetic data for the synthesis of phosgene.
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Parameter Value Catalyst Reference(s)

Reaction Enthalpy

(ΔHrxn)
-107.6 kJ/mol - [1][2]

Activation Energy (Ea) 34.1 - 56 kJ/mol Activated Carbon [4][5]

Reaction Order (vs.

CO)
~1

Norit RX3 Extra,

Donau Supersorbon

K40

[3][6]

Reaction Order (vs.

Cl₂)
~0.5

Norit RX3 Extra,

Donau Supersorbon

K40

[3][6]

Reaction Order (vs.

COCl₂)
~0

Norit RX3 Extra,

Donau Supersorbon

K40

[3][6]

Industrial Manufacturing Process
The industrial production of phosgene is a continuous process that involves several key

stages: raw material purification, reaction, product purification, and waste gas treatment. Due to

the hazardous nature of phosgene, modern plants are highly automated and equipped with

extensive safety features.

Process Flow Diagram
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Caption: Industrial process flow for phosgene production.

Typical Operating Conditions
The reaction is typically carried out in multi-tubular reactors packed with an activated carbon

catalyst. The highly exothermic nature of the reaction necessitates efficient heat removal to

maintain optimal temperatures and prevent catalyst degradation and side reactions.

Parameter Typical Industrial Range Reference(s)

Reactor Temperature 50 - 150 °C [2]

Reactor Pressure 1 - 5 bar [7]

CO to Cl₂ Molar Ratio
1.03 - 1.10 : 1 (slight excess of

CO)
[7]

Catalyst Activated Carbon [2]
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A two-stage reactor system is also employed in some industrial processes.[7] The first stage

operates at a higher temperature (above 250 °C) to achieve a high conversion of chlorine (95-

98%). The reaction mixture is then cooled and fed into a second reactor operating at a lower

temperature (50-100 °C) to complete the reaction and achieve a very low residual chlorine

content in the final product.[7]

Purification
The phosgene product from the reactor is typically purified through a series of steps including

condensation and distillation to remove unreacted carbon monoxide, residual chlorine, and any

byproducts such as carbon tetrachloride (CCl₄).[8] The unreacted carbon monoxide is often

recycled back to the reactor.

Catalyst Systems
Activated carbon is the universal catalyst for the industrial synthesis of phosgene. The

performance of the catalyst is highly dependent on its physical and chemical properties.

Comparative Performance of Activated Carbon Catalysts
Different grades of activated carbon exhibit varying performance in phosgene synthesis. The

following table compares two commercially available activated carbons that have been studied

in the literature.

Catalyst

Phosgene
Production Rate
(mmol min⁻¹ g⁻¹) at
323 K

Key Characteristics Reference(s)

Norit RX3 Extra ~0.33

Higher proportion of

active chlorine

adsorption sites

[3]

Donau Supersorbon

K40
~0.16 - [4]

The higher activity of Norit RX3 Extra is attributed to a greater number of active sites for

chlorine adsorption.[3]
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Experimental Protocols
This section outlines a general methodology for the laboratory-scale synthesis and analysis of

phosgene, based on procedures described in the scientific literature. Note: The synthesis of

phosgene should only be attempted by trained professionals in a well-ventilated fume hood

with appropriate safety measures and continuous monitoring.

Laboratory-Scale Phosgene Synthesis and Kinetic Study
Objective: To determine the reaction kinetics of phosgene synthesis over an activated carbon

catalyst.

Materials and Equipment:

Gases: Carbon monoxide (CP grade), Chlorine (≥99.5%), Nitrogen (high purity, for dilution

and purging).[4]

Catalyst: Activated carbon (e.g., Norit RX3 Extra or Donau Supersorbon K40), ground and

sieved to a specific particle size range (e.g., 250-500 µm).[3][4]

Reactor: Quartz tube micro-reactor housed in a temperature-controlled furnace.[3]

Gas Handling: Mass flow controllers for precise gas metering, stainless steel tubing, and

fittings.[4]

Analytical Instruments: In-line Fourier Transform Infrared (FTIR) spectrometer and/or a Gas

Chromatograph (GC) with a suitable detector for quantification of reactants and products.[5]

[9]

Safety: Continuous phosgene gas detection system, appropriate personal protective

equipment (PPE), and a scrubber system for waste gas neutralization.

Procedure:

Catalyst Preparation and Loading:

Dry the activated carbon catalyst under a flow of nitrogen at an elevated temperature (e.g.,

120 °C) overnight to remove any adsorbed water.
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Carefully weigh a precise amount of the dried catalyst and load it into the quartz tube

reactor, securing it with quartz wool plugs.

System Purge:

Assemble the reactor system and purge the entire gas-handling line with high-purity

nitrogen to remove any air and moisture.

Reaction Execution:

Heat the reactor to the desired reaction temperature (e.g., 50-150 °C).

Introduce the reactant gases (CO and Cl₂) along with a diluent gas (N₂) at precise flow

rates using the mass flow controllers. A slight excess of CO is typically used.

Allow the reaction to reach a steady state, which can be monitored by the stable

composition of the effluent gas stream.

Product Analysis:

Continuously analyze the gas stream exiting the reactor using an in-line FTIR

spectrometer or by taking periodic samples for GC analysis.

Quantify the concentrations of CO, Cl₂, and COCl₂ to determine the conversion, selectivity,

and yield of the reaction.

Data Analysis:

Vary the partial pressures of the reactants and the reaction temperature to determine the

reaction orders and the activation energy.

Analytical Methods for Phosgene Quantification
Several analytical methods are available for the determination of phosgene concentration,

each with its own advantages and limitations.
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Method Principle Detection Limit Reference(s)

Gas Chromatography

(GC)

Separation on a

chromatographic

column followed by

detection (e.g., with a

nitrogen-phosphorus

detector).

- [10]

High-Performance

Liquid

Chromatography

(HPLC)

Derivatization with

aniline to form

carbanilide, followed

by HPLC-UV

detection.

0.1 ppbv [11]

Spectrophotometry

Reaction with a

coloring agent (e.g.,

nitrobenzyl pyridine

and sodium acetate)

and measurement of

absorbance.

0.1 µg/mL [12]

Fourier Transform

Infrared (FTIR)

Spectroscopy

In-line analysis based

on the characteristic

infrared absorption of

phosgene.

- [5]

Safety Considerations
Phosgene is an extremely toxic and corrosive gas. Inhalation can cause severe respiratory

distress and can be fatal. All work with phosgene must be conducted in a well-maintained and

monitored environment with strict adherence to safety protocols. Key safety aspects include:

Containment: The entire production process should be enclosed to prevent any fugitive

emissions.

Monitoring: Continuous monitoring of the work environment for phosgene leaks is essential.
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Scrubbing Systems: All vent streams and any potential releases must be directed to a robust

scrubbing system, typically containing a caustic solution, to neutralize the phosgene.

Personal Protective Equipment (PPE): Appropriate PPE, including respiratory protection,

must be used when there is any potential for exposure.

Emergency Preparedness: A well-defined emergency response plan must be in place.

Conclusion
The industrial manufacturing of phosgene from carbon monoxide and chlorine over an

activated carbon catalyst is a highly optimized and critical process for the chemical industry. A

thorough understanding of the reaction mechanism, kinetics, and process parameters is

essential for ensuring efficient, safe, and sustainable production. This technical guide has

provided a detailed overview of these core aspects to support the work of researchers and

professionals in related fields. Continuous research into more active and stable catalysts, as

well as inherently safer production methods, remains an important area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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